Cas no 710986-98-4 (1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 710986-98-4
• MF: C₁₄H₁₄N₂OS₂
• MW: 290.403760433197
• CID: 5362846
• Update Time: 2025-07-09

1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4,5-dihydro-5-(3-methyl-2-thienyl)-3-(2-thienyl)-1H-pyrazol-1-yl]-
• 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

• Inchi： 1S/C14H14N2OS2/c1-9-5-7-19-14(9)12-8-11(13-4-3-6-18-13)15-16(12)10(2)17/h3-7,12H,8H2,1-2H3
• InChI Key： DJECBKBWPYQZRH-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2SC=CC=2C)CC(C2SC=CC=2)=N1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines

Additional information on 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Recent Advances in the Study of 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS: 710986-98-4)

The compound 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS: 710986-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrazoline core substituted with thiophene rings, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route for this compound, emphasizing its scalability and purity. The study reported a yield of 85% using a one-pot condensation reaction, which significantly improves upon previous methods. Additionally, X-ray crystallography confirmed the compound's planar structure, which is critical for its interaction with biological targets.

Pharmacological evaluations of this compound have revealed promising activity as a modulator of inflammatory pathways. In vitro assays demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, with an IC50 value of 1.2 µM. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies indicated that the compound acts by suppressing the NF-κB signaling pathway, a key regulator of inflammation.

Another area of interest is the compound's potential as an anticancer agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its effects on various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results showed dose-dependent inhibition of cell proliferation, with GI50 values ranging from 5 to 10 µM. Flow cytometry analysis revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, highlighting its potential as a chemotherapeutic candidate. However, further in vivo studies are needed to validate these findings.

Despite these promising results, challenges remain in the development of 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one as a therapeutic agent. Pharmacokinetic studies have identified issues related to its low oral bioavailability and rapid metabolism. Recent efforts have focused on structural modifications to improve these properties, such as the introduction of solubilizing groups or prodrug strategies. A 2023 patent application disclosed a series of derivatives with enhanced metabolic stability, paving the way for future preclinical development.

In conclusion, 1-5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS: 710986-98-4) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Ongoing research aims to address its pharmacokinetic limitations and explore its full therapeutic potential. The compound's unique structural features and biological activities make it a valuable subject for further investigation in the field of medicinal chemistry.